
Diisopropyl Sulfite: A Comprehensive Technical
Review for Researchers and Drug Development

Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisopropyl sulfite

Cat. No.: B117700 Get Quote

An in-depth examination of the synthesis, properties, and applications of diisopropyl sulfite, a

versatile reagent in organic chemistry with emerging potential in drug development and

materials science.

Introduction
Diisopropyl sulfite [(CH₃)₂CHO]₂SO, is a dialkyl ester of sulfurous acid. While its close

analog, diisopropyl sulfate, has been more extensively studied, diisopropyl sulfite possesses

unique chemical properties that make it a valuable reagent in its own right, particularly in the

realm of O-sulfation and as a potential electrolyte additive. This technical guide provides a

comprehensive overview of the current research on diisopropyl sulfite, including its synthesis,

physical and chemical properties, spectroscopic data, and known applications, with a focus on

its relevance to researchers, scientists, and professionals in drug development.

Physicochemical Properties
Diisopropyl sulfite is a colorless to light yellow liquid.[1] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Diisopropyl Sulfite
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Property Value Reference(s)

Molecular Formula C₆H₁₄O₃S [2]

Molecular Weight 166.24 g/mol [2]

CAS Number 4773-13-1 [2]

Boiling Point 170 °C [1]

Density 1.01 g/cm³ [1]

Refractive Index 1.4130-1.4170 [1]

Flash Point 67 °C [1]

Storage Temperature 2-8°C, under inert atmosphere [3]

Solubility Soluble in organic solvents.

IUPAC Name dipropan-2-yl sulfite [2]

Spectroscopic Data
The structural characterization of diisopropyl sulfite is supported by various spectroscopic

techniques.

Table 2: Spectroscopic Data for Diisopropyl Sulfite
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Technique
Key Data and
Observations

Reference(s)

¹H NMR

Data for the closely related

diisopropyl sulfoxide shows

characteristic signals for the

isopropyl protons.

[4]

¹³C NMR
Data for the related diisopropyl

sulfoxide is available.
[4]

Infrared (IR) Spectroscopy
FTIR spectra are available

from various databases.
[2]

Mass Spectrometry (MS)

GC-MS data is available,

providing fragmentation

patterns for identification.

[2]

Synthesis of Diisopropyl Sulfite
A common and straightforward method for the synthesis of diisopropyl sulfite involves the

reaction of isopropanol with thionyl chloride.

General Experimental Protocol: Synthesis from
Isopropanol and Thionyl Chloride
This procedure is adapted from the general synthesis of n-butyl sulfite and can be applied to

the preparation of diisopropyl sulfite.[5]

Materials:

Isopropanol (dry)

Thionyl chloride (distilled)

Inert gas (e.g., nitrogen or argon)

Apparatus for reaction under inert atmosphere, including a dropping funnel and a system for

trapping evolved HCl gas.
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Procedure:

In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a

condenser connected to an acid gas trap, place dry isopropanol.

Slowly add thionyl chloride dropwise to the stirred isopropanol. The reaction is exothermic,

and the temperature should be controlled, initially with cooling if necessary.

After the addition is complete, the reaction mixture is gradually heated to reflux to drive the

reaction to completion and to remove dissolved hydrogen chloride.

The crude diisopropyl sulfite is then purified by vacuum distillation.

Reaction Stoichiometry:

2 (CH₃)₂CHOH + SOCl₂ → [(CH₃)₂CHO]₂SO + 2 HCl

2 (CH₃)₂CHOH

Reaction

SOCl₂

[(CH₃)₂CHO]₂SO

2 HCl

Click to download full resolution via product page

Caption: Synthesis of Diisopropyl Sulfite.

Chemical Reactions and Applications
Diisopropyl sulfite serves as a versatile reagent in several chemical transformations, with its

applications primarily centered around its role as a sulfating and alkylating agent.

O-Sulfation Reactions
Diisopropyl sulfite is a key reagent in O-sulfation, a critical modification for many bioactive

molecules.[6] When activated by tetrabutylammonium bisulfate, it provides a robust method for

the functionalization of a wide range of substrates, including alcohols and phenols.[6][7][8] This
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method is particularly valuable in drug discovery for the late-stage functionalization of complex

molecules.[6]

General Workflow for O-Sulfation:

Alcohol/Phenol

O-Sulfation
Diisopropyl Sulfite

Tetrabutylammonium Bisulfate

Sulfated Product

Click to download full resolution via product page

Caption: O-Sulfation using Diisopropyl Sulfite.

Applications in Drug Development and Peptide
Synthesis
The ability of diisopropyl sulfite to effect O-sulfation under mild conditions makes it a valuable

tool in medicinal chemistry and peptide synthesis.[6] Sulfation can alter the biological activity

and pharmacokinetic properties of drug candidates and peptides.

Use as an Electrolyte Additive
Organic sulfites, including diisopropyl sulfite, have been investigated as electrolyte additives

in lithium-ion batteries. They can contribute to the formation of a stable solid electrolyte

interphase (SEI) on the electrodes, which can improve battery performance and cycle life.[9]

Safety and Toxicology
Diisopropyl sulfite is classified as a skin and eye irritant.[2] Handling should be performed in a

well-ventilated area, and appropriate personal protective equipment, including gloves and

safety glasses, should be worn.[1][10]

GHS Hazard Information:

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2]

Detailed toxicological studies specifically on diisopropyl sulfite are limited. However, data on

related alkyl sulfites suggest that acute oral toxicity is generally low, with the primary effect

being gastrointestinal irritation.[6] It is important to distinguish diisopropyl sulfite from

diisopropyl sulfate, which is a suspected carcinogen.[11][12]

Conclusion
Diisopropyl sulfite is a reagent with significant potential in organic synthesis, particularly for

O-sulfation reactions relevant to drug discovery and the modification of bioactive molecules. Its

application as an electrolyte additive in battery technology is also an emerging area of

research. While a general understanding of its synthesis and properties exists, further research

into its specific reaction mechanisms, a broader range of applications, and a more detailed

toxicological profile will be crucial for its full exploitation in scientific and industrial settings. This

guide provides a foundational resource for professionals seeking to understand and utilize this

versatile chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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